Cas no 926230-18-4 (Benzonitrile, 2-[(2-aminoethyl)amino]-6-fluoro-)

• Product Name: Benzonitrile, 2-[(2-aminoethyl)amino]-6-fluoro-
• CAS No: 926230-18-4
• MF: C₉H₁₀FN₃
• MW: 179.194204807281
• CID: 5229472
• Update Time: 2026-03-07

Benzonitrile, 2-[(2-aminoethyl)amino]-6-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-[(2-aminoethyl)amino]-6-fluoro-

• Inchi： 1S/C9H10FN3/c10-8-2-1-3-9(7(8)6-12)13-5-4-11/h1-3,13H,4-5,11H2
• InChI Key： ZGLTZZUTNSSTSX-UHFFFAOYSA-N
• SMILES： C(#N)C1=C(F)C=CC=C1NCCN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on Benzonitrile, 2-[(2-aminoethyl)amino]-6-fluoro-

Recent Advances in the Study of Benzonitrile, 2-[(2-aminoethyl)amino]-6-fluoro- (CAS: 926230-18-4)

Benzonitrile, 2-[(2-aminoethyl)amino]-6-fluoro- (CAS: 926230-18-4) is a fluorinated benzonitrile derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a versatile building block for the synthesis of biologically active compounds, particularly in the context of kinase inhibitors and targeted therapies. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

One of the key areas of interest is the compound's utility in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Researchers have demonstrated that the incorporation of Benzonitrile, 2-[(2-aminoethyl)amino]-6-fluoro- into kinase inhibitor scaffolds can enhance binding affinity and selectivity. For instance, a recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of inhibitors targeting the epidermal growth factor receptor (EGFR) using this compound as a key intermediate. The results showed promising inhibitory activity against mutant forms of EGFR, which are commonly resistant to existing therapies.

In addition to its role in kinase inhibition, Benzonitrile, 2-[(2-aminoethyl)amino]-6-fluoro- has been investigated for its potential in radiopharmaceutical applications. The presence of the fluorine atom in its structure makes it a candidate for ¹⁸F-labeling, which is essential for positron emission tomography (PET) imaging. A recent study in the journal Bioorganic & Medicinal Chemistry Letters described the successful radiolabeling of this compound and its preliminary evaluation in tumor-bearing animal models. The findings suggested that the radiolabeled derivative could serve as a promising PET tracer for imaging specific tumor types.

From a synthetic chemistry perspective, researchers have developed novel methodologies for the efficient preparation of Benzonitrile, 2-[(2-aminoethyl)amino]-6-fluoro-. A study in Organic Letters highlighted a one-pot synthesis approach that significantly reduces the number of steps and improves overall yield. This advancement is expected to facilitate the broader use of this compound in medicinal chemistry and drug discovery efforts. Furthermore, computational studies have provided insights into the compound's conformational preferences and electronic properties, which are critical for understanding its interactions with biological targets.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of derivatives based on Benzonitrile, 2-[(2-aminoethyl)amino]-6-fluoro-. Future research directions may include the exploration of prodrug strategies to improve bioavailability and the investigation of its potential in combination therapies. Overall, the ongoing studies underscore the compound's versatility and its potential to contribute to the development of novel therapeutic agents.